Cas no 1361233-80-8 (methyl 2-(methylamino)oxyacetate)

• Product Name: methyl 2-(methylamino)oxyacetate
• CAS No: 1361233-80-8
• MF: C₄H₉NO₃
• MW: 119.119161367416
• MDL: MFCD31608420
• CID: 5150075
• PubChem ID: 87955923
• Update Time: 2025-11-01

methyl 2-(methylamino)oxyacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[(methylamino)oxy]-, methyl ester
• methyl 2-(methylamino)oxyacetate

• MDL： MFCD31608420
• Inchi： 1S/C4H9NO3/c1-5-8-3-4(6)7-2/h5H,3H2,1-2H3
• InChI Key： YIUYCPXAMXHMLL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CONC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 2-(methylamino)oxyacetate

Introduction to Methyl 2-(methylamino)oxyacetate (CAS No. 1361233-80-8)

Methyl 2-(methylamino)oxyacetate, a compound with the chemical formula C₅H₁₁NO₃, is a derivative of oxyacetic acid featuring a methyl ester group and a methylamino substituent. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. The use of CAS No. 1361233-80-8 as its identifier underscores its specific molecular characteristics and distinguishes it from other related compounds.

The synthesis of methyl 2-(methylamino)oxyacetate involves a series of well-defined chemical reactions that highlight the compound's versatility in organic chemistry. The presence of both the ester and amine functional groups makes it a valuable intermediate in the synthesis of more complex molecules. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for both academic research and industrial applications.

In the realm of pharmaceutical research, methyl 2-(methylamino)oxyacetate has been explored for its potential role in drug development. Its structural motif suggests possible interactions with biological targets, making it a candidate for further investigation in medicinal chemistry. Specifically, the methylamino group can serve as a hydrogen bond acceptor, which is a key feature in many pharmacophores. This property enhances the compound's binding affinity to biological receptors, thereby increasing its therapeutic potential.

Recent studies have highlighted the compound's significance in the development of novel therapeutic agents. Researchers have been particularly interested in its ability to modulate enzymatic activity and signal transduction pathways. For instance, modifications to the methylamino group have been shown to influence the compound's bioavailability and metabolic stability, which are critical factors in drug design. These findings underscore the importance of methyl 2-(methylamino)oxyacetate as a building block in synthetic chemistry.

The compound's utility extends beyond pharmaceutical applications. It has also been investigated for its role in agrochemical formulations, where its structural features contribute to the development of more effective crop protection agents. The ability to fine-tune its properties through structural modifications allows researchers to tailor its performance for specific agricultural needs.

From an environmental perspective, the biodegradability of methyl 2-(methylamino)oxyacetate is an important consideration. Studies have shown that under certain conditions, this compound can undergo degradation pathways that are environmentally benign. This characteristic makes it a promising candidate for applications where environmental impact is a concern.

The chemical stability of methyl 2-(methylamino)oxyacetate under various conditions has also been extensively studied. Its resistance to hydrolysis and oxidation under normal storage conditions ensures that it remains viable for long-term research and industrial use. This stability is particularly important for maintaining consistent quality in pharmaceutical formulations.

In conclusion, methyl 2-(methylamino)oxyacetate (CAS No. 1361233-80-8) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it a valuable intermediate in synthetic chemistry, while its biological activity suggests promising applications in pharmaceuticals and agrochemicals. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern chemical science.